2-(benzylthio)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H24N4O2S/c1-14-11-17(24)22-19(20-14)23-9-7-16(8-10-23)21-18(25)13-26-12-15-5-3-2-4-6-15/h2-6,11,16H,7-10,12-13H2,1H3,(H,21,25)(H,20,22,24)
• InChI Key: KOYNWCMEXBKSFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CSCC3=CC=CC=C3
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

2-(benzylthio)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C19H24N4O2S and its molecular weight is 372.49. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Pharmacological Effects

2-(4-(2-((1 H-Benzo[ d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride has been identified as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, exhibiting significant selectivity for ACAT-1 over ACAT-2. This compound, through molecular design enhancements, has shown marked improvement in aqueous solubility and oral absorption, designating it as a clinical candidate, K-604, for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Synthesis and Antitumor Activity

The synthesis of novel heterocyclic compounds derived from this chemical structure has been explored for their potential antitumor activities. For instance, microwave-assisted synthesis has led to the production of pyrimido[4,5-b][1,6]naphthyridin-4(3H)-ones, showing remarkable activity against several cancer cell lines, indicating the potential of these compounds in cancer treatment (Insuasty et al., 2013).

Antimicrobial Applications

Compounds derived from 2-(benzylthio)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide have been evaluated for their antimicrobial activities. Specifically, derivatives have shown significant effectiveness against pathogenic bacteria and Candida species, highlighting the potential of these compounds in the development of new antimicrobial agents (Mokhtari & Pourabdollah, 2013).

Histamine H3 Receptor Ligands

Research has also focused on derivatives of 2-aminopyrimidines, including this chemical structure, for their binding affinity to human histamine H3 receptors. These studies are part of ongoing efforts to identify new therapeutic agents for inflammation and pain, based on their receptor activity and selectivity (Sadek et al., 2014).